Cas no 2241138-72-5 (4-{octahydropyrano3,4-cpyrrole-7a-carbonyl}morpholine)

• Product Name: 4-{octahydropyrano3,4-cpyrrole-7a-carbonyl}morpholine
• CAS No: 2241138-72-5
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• MDL: MFCD31736002
• CID: 5239304
• PubChem ID: 165693242
• Update Time: 2025-10-28

4-{octahydropyrano3,4-cpyrrole-7a-carbonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• Methanone, (hexahydropyrano[3,4-c]pyrrol-7a(1H)-yl)-4-morpholinyl-
• 4-{octahydropyrano3,4-cpyrrole-7a-carbonyl}morpholine

• MDL： MFCD31736002
• Inchi： 1S/C12H20N2O3/c15-11(14-2-5-16-6-3-14)12-1-4-17-8-10(12)7-13-9-12/h10,13H,1-9H2
• InChI Key： ZVYRWTPTUZEYTP-UHFFFAOYSA-N
• SMILES： C(C12CCOCC1CNC2)(N1CCOCC1)=O

Additional information on 4-{octahydropyrano3,4-cpyrrole-7a-carbonyl}morpholine

4-{Octahydropyrano[3,4-c]pyrrole-7a-carbonyl}Morpholine (CAS No: 2241138-72-5)

4-{Octahydropyrano[3,4-c]pyrrole-7a-carbonyl}Morpholine, with the CAS registry number 2241138-72-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and materials science.

The molecular structure of 4-{Octahydropyrano[3,4-c]pyrrole-7a-carbonyl}Morpholine consists of a morpholine ring fused with an octahydropyrano[3,4-c]pyrrole moiety. The morpholine ring, a six-membered saturated heterocycle containing an oxygen atom, is a common structural motif in pharmaceuticals due to its stability and bioavailability. The octahydropyrano[3,4-c]pyrrole group introduces additional complexity to the molecule, contributing to its potential for diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of octahydropyrano[3,4-c]pyrrole derivatives in medicinal chemistry. Researchers have explored their role as scaffolds for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The integration of this group with a morpholine ring in CAS No: 2241138-72-5 creates a unique chemical entity with promising pharmacokinetic properties.

One of the key areas of research involving CAS No: 2241138-72-5 is its potential as a kinase inhibitor. Kinases are critical enzymes involved in cellular signaling pathways, and their dysregulation is implicated in numerous diseases. Preclinical studies have demonstrated that this compound exhibits selective inhibition against certain kinase targets, making it a candidate for further drug development.

In addition to its therapeutic potential, CAS No: 2241138-72-5 has also been investigated for its role in materials science. Its unique electronic properties and structural rigidity make it a candidate for applications in organic electronics and advanced materials synthesis.

The synthesis of CAS No: 2241138-72-5 involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. Researchers have optimized synthetic routes to enhance yield and purity, ensuring that the compound can be produced on a scale suitable for preclinical testing.

From an environmental perspective, understanding the ecological impact of CAS No: 2241138-72-5 is crucial for its sustainable use. Studies have been conducted to assess its biodegradability and toxicity profiles under various conditions, providing valuable insights into its environmental footprint.

In conclusion, CAS No: 2241138-72-5, or 4-{Octahydropyrano[3,4-c]pyrrole-7a-carbonyl}Morpholine, represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its structural uniqueness and promising biological activity position it as a valuable asset in both therapeutic development and materials innovation.